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Compound of Interest

Compound Name: SR1664

Cat. No.: B15545065 Get Quote

Technical Support Center: SR1664
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term stability of frozen SR1664 aliquots. This resource is intended

for researchers, scientists, and drug development professionals using SR1664 in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for SR1664 solid compound and its stock

solutions?

A: For long-term stability, the solid form of SR1664 should be stored at -20°C and is stable for

at least four years.[1] Once reconstituted, it is crucial to aliquot the stock solution and store it

frozen to prevent degradation from repeated freeze-thaw cycles.[2][3]

Q2: How long are frozen aliquots of SR1664 stock solutions stable?

A: The stability of frozen SR1664 aliquots depends on the storage temperature. Stock solutions

are stable for up to 3 months when stored at -20°C.[3] For longer-term storage, it is

recommended to store aliquots at -80°C, where they are stable for up to 6 months.[2]

Q3: What solvents are recommended for reconstituting SR1664?

A: SR1664 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a commonly

used solvent, with a solubility of up to 50 mg/mL. Other solvents include DMF (20 mg/mL) and
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Ethanol (15 mg/mL). For in vivo studies, specific formulations with solvents like PEG300,

Tween-80, and corn oil have been used.[2]

Q4: Can I subject my SR1664 aliquots to multiple freeze-thaw cycles?

A: It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to product

inactivation.[2] After reconstitution, the solution should be aliquoted into single-use vials to

maintain its stability and activity.

Troubleshooting Guides
Issue 1: Decreased or inconsistent activity of SR1664 in experiments.

Possible Cause: Degradation of SR1664 due to improper storage.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that your SR1664 aliquots have been consistently

stored at the recommended temperature (-20°C or -80°C).

Check Aliquot Age: Ensure the aliquots have not been stored longer than the

recommended duration (3 months at -20°C, 6 months at -80°C).[2][3]

Prepare Fresh Aliquots: If in doubt, prepare fresh stock solutions from the solid compound

and aliquot them for future use.

Perform a Quality Control Check: Test the activity of a fresh aliquot against a previously

used one in a standard assay to compare performance.

Issue 2: Precipitation observed in SR1664 aliquots upon thawing.

Possible Cause: Poor solubility or concentration exceeding the solubility limit in the chosen

solvent.

Troubleshooting Steps:

Aid Dissolution: Gentle warming and/or sonication can be used to help redissolve any

precipitate.[2]
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Review Solvent and Concentration: Ensure the concentration of your stock solution does

not exceed the solubility of SR1664 in the chosen solvent. Refer to the solubility data for

appropriate concentrations.[1]

Consider an Alternative Solvent: If precipitation persists, consider using a different solvent

with higher solubility for SR1664, such as DMSO.

Data Presentation
Table 1: Recommended Storage Conditions and Stability of SR1664

Form
Storage
Temperature

Stability Source

Solid -20°C ≥ 4 years [1]

Stock Solution -20°C Up to 1 month [2]

Stock Solution -20°C Up to 3 months [3]

Stock Solution -80°C Up to 6 months [2]

Experimental Protocols
Protocol 1: Preparation of SR1664 Stock Solution

Weighing: Accurately weigh the desired amount of solid SR1664 in a sterile microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to achieve

the desired stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

or sonication can be applied if necessary to aid dissolution.[2]

Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 3 months) or at -80°C for long-

term storage (up to 6 months).[2][3]
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Caption: SR1664 signaling pathway inhibiting Cdk5-mediated PPARγ phosphorylation.
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Start: SR1664 Solid Compound

Reconstitute in appropriate solvent (e.g., DMSO)

Aliquot into single-use tubes

Store at -20°C (≤3 months) or -80°C (≤6 months)

Thaw a single aliquot for experiment

Use in experiment (e.g., cell-based assay)

End: Data Analysis
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Caption: Experimental workflow for handling and using SR1664 aliquots.
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Potential Causes

Solutions
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Caption: Troubleshooting logic for SR1664 activity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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